2-(Methylamino)-2-phenylacetonitrile hydrochloride
Overview
Description
“Methylamino-phenyl-acetonitrile hydrochloride” is a chemical compound used in scientific research. It has a CAS Number of 2406235-07-0 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “Methylamino-phenyl-acetonitrile hydrochloride” is 1S/C9H10N2.ClH/c1-11-9-4-2-8(3-5-9)6-7-10;/h2-5,11H,6H2,1H3;1H . This indicates that the compound contains a methylamino group attached to a phenyl group, which is further connected to an acetonitrile group. The compound also includes a hydrochloride group.Physical and Chemical Properties Analysis
“Methylamino-phenyl-acetonitrile hydrochloride” is a solid compound . It has a molecular weight of 182.65 .Scientific Research Applications
Advanced Oxidation Processes for Compound Degradation
A study focuses on the degradation of acetaminophen by advanced oxidation processes (AOPs), detailing the pathways, by-products, and biotoxicity of the degradation process. Although this study centers on acetaminophen, AOPs are widely applicable for the treatment of various organic compounds in aqueous media, which could include the degradation or transformation of Methylamino-phenyl-acetonitrile hydrochloride under specific conditions (Qutob et al., 2022).
Chromatography and Solvent Interactions
Research on the effect of organic solvent composition on the pH of buffered HPLC mobile phases and the pKa of analytes provides insights into how solvents like acetonitrile, which is related to the compound of interest, interact with other substances in chromatographic processes. This could be relevant for analyzing or synthesizing Methylamino-phenyl-acetonitrile hydrochloride (Subirats et al., 2007).
Hydrophilic Interaction Chromatography
A review on hydrophilic interaction chromatography (HILIC) discusses the separation of polar, weakly acidic, or basic samples, which might be relevant for the purification or analysis of Methylamino-phenyl-acetonitrile hydrochloride and similar compounds (Jandera, 2011).
Properties
IUPAC Name |
2-(methylamino)-2-phenylacetonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2.ClH/c1-11-9(7-10)8-5-3-2-4-6-8;/h2-6,9,11H,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRRDHPMAFBTHOH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C#N)C1=CC=CC=C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(2-Methylphenyl)(methylsulfonyl)amino]butanoic acid](/img/structure/B1453220.png)
![N-methyl-5-[(methylamino)methyl]furan-2-carboxamide](/img/structure/B1453228.png)
![2-chloro-N-{2-[4-(trifluoromethyl)phenoxy]ethyl}acetamide](/img/structure/B1453229.png)
![[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]methanamine hydrochloride](/img/structure/B1453238.png)
![3-[4-(Trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride](/img/structure/B1453240.png)
